Cas no 81-27-6 (Sennoside A)

• Product Name: Sennoside A
• CAS No: 81-27-6
• MF: C₄₂H₃₈O₂₀
• MW: 862.739134311676
• MDL: MFCD00151527
• CID: 34245
• PubChem ID: 24885863
• Update Time: 2026-01-04

Sennoside A Chemical and Physical Properties

Names and Identifiers

• Sennoside A
• [9,9'-Bianthracene]-2,2'-dicarboxylicacid, 5,5'-bis(b-D-glucopyranosyloxy)-9,9',10,10'-tetrahydro-4,4'-dihydroxy-10,10'-dioxo-,(9R,9'R)-
• GLYSENNIDE
• SENNOSIDE A(AS) PrintBack
• Glysennid
• PURSENNID
• PURSENNIDE
• SENNOSIDA
• SENNOSIDE
• Tomato juice
• [ "" ]
• Senna extract
• Senokot
• Sennoside-A
• 2F1O30GVXH
• C42H38O20
• SENNA
• Sennalax
• Gentlax
• Glaxenna
• Senolax
• Dosaflex
• Moivat
• Exprep
• Amyran
• Senan
• Sennae folium
• Black Draught
• NSC112929
• Tisasen A
• Senna (powdered)
• Sennoside A, G
• DSSTox_CID_3576
• Sennosides A + B 99%
• DSSTox_RID_77089
• DSSTox_GSID_23576
• Ex-Lax Regular Strength Pills
• MEGxp0_001902
• NIOSH/VT6020000
• [9,9′-Bianthracene]-2,2′-dicarboxylic acid, 5,5′-bis(β-D-glucopyranosyloxy)-9,9′,10,10′-tetrahydro-4,4′-dihydroxy-10,10′-dioxo-, (R*,R*)- (ZCI)
• rel-(9R,9′R)-5,5′-Bis(β-D-glucopyranosyloxy)-9,9′,10,10′-tetrahydro-4,4′-dihydroxy-10,10′-dioxo[9,9′-bianthracene]-2,2′-dicarboxylic acid (ACI)
• Sennoside A (6CI, 7CI, 8CI)
• Gentle Nature
• NSC 112929
• Mulberry Bark Extract
• HMS2093O19
• DivK1c_006155
• KBio2_007133
• SR-05000001931
• Spectrum3_001919
• SDCCGMLS-0066761.P001
• NSC-758666
• KBioSS_001997
• SCHEMBL14478776
• Pharmakon1600-01504078
• CCG-38762
• (9S)-9-[(9R)-2-Carboxy-4-hydroxy-10-oxo-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9H-anthracen-9-yl]-4-hydroxy-10-oxo-5-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9H-anthracene-2-carboxylic acid
• KBio1_001099
• Spectrum_001517
• NSC758666
• SR-05000001931-4
• SPECTRUM1504078
• KBio2_001997
• SpecPlus_000059
• SR-05000001931-5
• Spectrum4_001805
• BSPBio_003518
• KBio3_003023
• SPBio_001763
• Spectrum5_000509
• KBio2_004565
• NCGC00178014-01
• KBioGR_002413
• HMS1922B09
• AB00052492_03
• SR-05000001931-1
• Spectrum2_001642
• SBI-0051972.P002
• sennaglucosides
• Sennoside G
• (-)-(9R*,9'R*)-5,5'-bis(beta-D-glucopyranosyloxy)-4,4'-dihydroxy-10,10'-dioxo-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarboxylic acid
• (-)-(9R,9'S)-5,5'-bis(beta-D-glucopyranosyloxy)-4,4'-dihydroxy-10,10'-dioxo-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarboxylic acid
• DTXCID803576
• (9R*,9'R*)-5,5'-bis(beta-D-glucopyranosyloxy)-4,4'-dihydroxy-10,10'-dioxo-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarboxylic acid
• (9R)-9-[(9R)-2-carboxy-4-hydroxy-10-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-9H-anthracen-9-yl]-4-hydroxy-10-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-9H-anthracene-2-carboxylic acid
• (R*,R*)-5,5'-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-9,9',10,10'-TETRAHYDRO-4,4'-DIHYDROXY-10,10'-DIOXO(9,9'-BIANTHRACENE)-2,2'-DICARBOXYLIC ACID
• 81-27-6
• VT60200000
• UNII-2F1O30GVXH
• ACon0_001464
• EINECS 201-339-9
• SENNOSIDE A [USP-RS]
• SENNOSIDES SENNOSIDE A [MI]
• AKOS015960468
• 1ST40350
• (9R,9'R)-4,4'-dihydroxy-10,10'-dioxo-5,5'-bis((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarboxylic acid
• (9,9'-BIANTHRACENE)-2,2'-DICARBOXYLIC ACID, 5,5'-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-9,9',10,10'-TETRAHYDRO-4,4'-DIHYDROXY-10,10'-DIOXO-, (9R,9'R)-
• CHEBI:9112
• [9,9' -Bianthracene] -2,2' -dicarboxylic acid, 5,5' -bis(.beta. -D-glucopyranosyloxy) -9,9' ,10,10' -tetrahydro-4,4' - dihydroxy-10,10' -dioxo-, (R*,R*) - (9CI)
• NS00009828
• AS-80195
• MFCD00151527
• Q-201704
• IPQVTOJGNYVQEO-KGFNBKMBSA-N
• NCGC00095095-01
• NSC-112929
• BDBM92481
• 85085-71-8
• HMS3885E20
• SMP1_000271
• (9R,9'R)-4,4'-dihydroxy-10,10'-dioxo-5,5'-bis({[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy})-9H,9'H,10H,10'H-[9,9'-bianthracene]-2,2'-dicarboxylic acid
• 8013-11-4
• (9R)-9-[(9R)-2-carboxy-4-hydroxy-10-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9H-anthracen-9-yl]-4-hydroxy-10-oxo-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9H-anthracene-2-carboxylic acid
• SCHEMBL440792
• CHEMBL2368547
• S4033
• NCGC00385183-01
• (9R,9'S)-4,4'-dihydroxy-10,10'-dioxo-5,5'-bis({[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy})-9H,9'H,10H,10'H-[9,9'-bianthracene]-2,2'-dicarboxylic acid
• [9,9'-Bianthracene]-2,2'-dicarboxylic acid,5,5'-bis(b-D-glucopyranosyloxy)-9,9',10,10'-tetrahydro-4,4'-dihydroxy-10,10'-dioxo-, (R*,R*)-
• CCRIS 7489
• AC-6075
• (9R,9'R)-4,4'-Dihydroxy-10,10'-dioxo-5,5'-bis(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-9,9',10,10'-tetrahydro-[9,9'-bianthracene]-2,2'-dicarboxylic acid
• AS-75207
• (9R,9R)-5,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-9,9,10,10-TETRAHYDRO-4,4-DIHYDROXY-10,10-DIOXO(9,9-BIANTHRACENE)-2,2-DICARBOXYLIC ACID
• CAS-81-27-6
• DTXSID1023576
• CCG-270540
• SENNOSIDE A [WHO-DD]
• Tox21_111420
• SENNOSIDE A (CONSTITUENT OF SENNA LEAF AND PODS) [DSC]
• Q27108275
• LMPK13040016
• (9R,9'R)-5,5'-bis(beta-D-glucopyranosyloxy)-4,4'-dihydroxy-10,10'-dioxo-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarboxylic acid

• MDL： MFCD00151527
• Inchi： 1S/C42H38O20/c43-11-23-31(47)35(51)37(53)41(61-23)59-21-5-1-3-15-25(17-7-13(39(55)56)9-19(45)27(17)33(49)29(15)21)26-16-4-2-6-22(60-42-38(54)36(52)32(48)24(12-44)62-42)30(16)34(50)28-18(26)8-14(40(57)58)10-20(28)46/h1-10,23-26,31-32,35-38,41-48,51-54H,11-12H2,(H,55,56)(H,57,58)
• InChI Key： IPQVTOJGNYVQEO-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C(C3C(C2C2C4C(=C(C=C(C(O)=O)C=4)O)C(=O)C4C2=CC=CC=4OC2C(O)C(O)C(O)C(CO)O2)=CC=CC=3OC2C(O)C(O)C(O)C(CO)O2)=O)=C(O)C=1)O

Computed Properties

• Exact Mass: 862.19600
• Monoisotopic Mass: 862.195644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 9
• Complexity: 1550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 640
• XLogP3: 1.2
• Molecular Weight: 862.7
• Topological Polar Surface Area: 348

Experimental Properties

• Color/Form: Brown powder
• Density: 1.7430
• Melting Point: 200oC-240oC
• Boiling Point: 1144.8°C at 760 mmHg
• Flash Point: 348.6°C
• Refractive Index: 1.762
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992)
• PSA: 347.96000
• LogP: -1.09560
• Specific Rotation: D20 -164° (c = 0.1 in 60% acetone); D20 -147° (c = 0.1 in 70% acetone); D20 -24° (c = 0.2 in 70% dioxane)
• Solubility: Soluble in sodium bicarbonate aqueous solution, slightly soluble in methanol, diethylene glycol diethyl ether, acetone and dioxane, insoluble in water, benzene, diethyl ether and chloroform.
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Sennoside A Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22; S45
• FLUKA BRAND F CODES：3-10
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Anthraquinones
• Naphthoquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Sennoside A

Comprehensive Overview of Sennoside A (CAS No. 81-27-6): Properties, Applications, and Health Benefits

Sennoside A, a naturally occurring anthraquinone glycoside, is one of the most studied bioactive compounds derived from medicinal plants like Senna (Cassia angustifolia and Cassia senna). With the CAS registry number 81-27-6, it has garnered significant attention in pharmaceutical and nutraceutical research due to its laxative properties and potential therapeutic effects. This article delves into its chemical structure, mechanisms of action, and modern applications, addressing trending queries such as "natural constipation relief" and "plant-based digestive health."

The molecular structure of Sennoside A consists of two glucose units linked to an anthraquinone aglycone, which undergoes hydrolysis in the colon to release active metabolites like rheinanthrone. This process stimulates colonic motility, making it a key ingredient in over-the-counter laxative formulations. Recent studies highlight its role in modulating gut microbiota, aligning with the growing interest in "gut-brain axis" and "microbiome health." Researchers are also exploring its anti-inflammatory and antioxidant potential, though clinical evidence remains preliminary.

In the context of natural product chemistry, Sennoside A exemplifies how traditional herbal remedies are validated by modern science. Its extraction and standardization methods—often queried as "how to isolate Sennoside A"—involve advanced techniques like HPLC and mass spectrometry. Regulatory agencies such as the FDA and EMA classify it as generally safe for short-term use, but caution against prolonged consumption due to potential electrolyte imbalances, a concern frequently searched as "Sennoside A side effects."

The global market for botanical laxatives is expanding, driven by consumer demand for "organic digestive aids." Sennoside A-based products, including teas and capsules, dominate this niche. Innovations like enteric-coated tablets to minimize gastric irritation reflect industry responses to "gentle constipation solutions." Meanwhile, sustainability concerns around Senna cultivation have spurred research into biotechnological production methods, addressing queries like "eco-friendly Sennoside A sources."

Emerging applications in veterinary medicine and functional foods further underscore its versatility. For instance, pet owners increasingly search for "safe laxatives for dogs," where Sennoside A derivatives show promise. However, dosage precision remains critical, as highlighted by veterinary guidelines. In food science, its potential as a natural preservative is being investigated, tapping into the "clean-label ingredients" trend.

Quality control of Sennoside A products involves rigorous testing for contaminants like heavy metals and pesticides—topics often searched as "how to test Senna extract purity." Pharmacopeial standards (e.g., USP, EP) specify limits for related compounds (Sennoside B, etc.) to ensure efficacy and safety. Analytical challenges, such as distinguishing stereoisomers, are frequently discussed in academic forums under "Sennoside A analytical methods."

Future research directions include nanoformulations to enhance bioavailability and combination therapies with probiotics—a hotspot in "next-gen gut health supplements." While Sennoside A offers a well-documented case of nature-derived drug development, its integration into personalized medicine paradigms awaits further exploration. This aligns with rising searches for "precision herbal medicine" and "tailored wellness solutions."